Cas no 2137937-64-3 (1-Pyrrolidinepropanoic acid, α,α-difluoro-3-hydroxy-3-methyl-)

• Product Name: 1-Pyrrolidinepropanoic acid, α,α-difluoro-3-hydroxy-3-methyl-
• CAS No: 2137937-64-3
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5299009
• Update Time: 2025-05-22

1-Pyrrolidinepropanoic acid, α,α-difluoro-3-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-hydroxy-3-methylpyrrolidin-1-yl)propanoic acid
• 1-Pyrrolidinepropanoic acid, α,α-difluoro-3-hydroxy-3-methyl-

• Inchi： 1S/C8H13F2NO3/c1-7(14)2-3-11(4-7)5-8(9,10)6(12)13/h14H,2-5H2,1H3,(H,12,13)
• InChI Key： PCDDTLSEBYSSCF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCC(C)(C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: -2.1
• Topological Polar Surface Area: 60.8

Additional information on 1-Pyrrolidinepropanoic acid, α,α-difluoro-3-hydroxy-3-methyl-

1-Pyrrolidinepropanoic Acid, α,α-Difluoro-3-Hydroxy-3-Methyl-

The compound 1-Pyrrolidinepropanoic Acid, α,α-Difluoro-3-Hydroxy-3-Methyl- (CAS No. 2137937-64-3) is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of fluorinated pyrrolidine derivatives, which have gained attention due to their versatile applications in drug design and agrochemicals. The structure of this compound features a pyrrolidine ring fused with a propanoic acid moiety, where the α-carbon is substituted with two fluorine atoms, and the γ-position bears a hydroxyl and methyl group. These structural features contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of fluorine atoms in 1-Pyrrolidinepropanoic Acid enhances its lipophilicity and stability, making it a promising candidate for drug delivery systems. Moreover, the hydroxyl and methyl groups at the γ-position introduce additional functional diversity, enabling this compound to participate in various chemical reactions such as esterification and oxidation.

In terms of synthesis, 1-Pyrrolidinepropanoic Acid can be prepared through a multi-step process involving nucleophilic substitutions and ring-forming reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

From a biological standpoint, 1-Pyrrolidinepropanoic Acid has shown potential as a lead compound in the development of anti-inflammatory agents. Its ability to modulate key inflammatory pathways has been demonstrated in vitro studies using human cell lines. Additionally, this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential role in therapeutic interventions for Alzheimer's disease.

The agricultural sector has also benefited from the study of 1-Pyrrolidinepropanoic Acid, particularly in the context of plant growth regulation. Recent findings indicate that this compound can act as a phytohormone mimic, promoting root development and enhancing stress tolerance in crops. Such properties make it a valuable tool in sustainable agriculture practices.

In conclusion, 1-Pyrrolidinepropanoic Acid, α,α-Difluoro-3-Hydroxy-3-Methyl- (CAS No. 2137937-64-3) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups position it as a key player in drug discovery and agricultural innovation. Continued research into its synthesis, properties, and biological activities will undoubtedly unlock further potential for this intriguing molecule.